Cas no 137295-68-2 (Ethyl 7,7-bis(diethoxyphosphoryl)heptanoate)

• Product Name: Ethyl 7,7-bis(diethoxyphosphoryl)heptanoate
• CAS No: 137295-68-2
• MF: C₁₇H₃₆O₈P₂
• MW: 430.410468101501
• CID: 2772066
• PubChem ID: 71341564
• Update Time: 2025-04-21

Ethyl 7,7-bis(diethoxyphosphoryl)heptanoate Chemical and Physical Properties

Names and Identifiers

• 137295-68-2
• ETHYL 7,7-BIS(DIETHOXYPHOSPHORYL)HEPTANOATE
• DTXSID30768464
• Ethyl 7,7-bis(diethoxyphosphoryl)heptanoate

• Inchi： 1S/C17H36O8P2/c1-6-21-16(18)14-12-11-13-15-17(26(19,22-7-2)23-8-3)27(20,24-9-4)25-10-5/h17H,6-15H2,1-5H3
• InChI Key： XLSUTENWZHEITI-UHFFFAOYSA-N
• SMILES： P(C(CCCCCC(=O)OCC)P(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 430.18854210Da
• Monoisotopic Mass: 430.18854210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 18
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• PSA: 116.98000
• LogP: 5.35830